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Compound of Interest

Compound Name: Cyclo(Tyr-Val)

Cat. No.: B8070012 Get Quote

This document provides immediate safety, handling, and disposal protocols for Cyclo(Tyr-Val)
to ensure the safety of researchers, scientists, and drug development professionals.

Cyclo(Tyr-Val) is a diketopiperazine secondary fungal metabolite, and while specific hazard

data is limited, it should be handled with care in a laboratory setting.[1][2] This compound is

intended for research use only and is not for human or veterinary use.[1][2]

Personal Protective Equipment (PPE)
When handling Cyclo(Tyr-Val), especially in its powder form, adherence to standard laboratory

PPE protocols is mandatory to prevent skin and eye contact, and inhalation.[3]
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety Glasses or

Goggles
ANSI Z87.1 certified

Protects eyes from

splashes and airborne

particles.[4]

Face Shield
Worn over safety

glasses

Recommended when

handling larger

quantities or if there is

a significant splash

risk.[4][5]

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Provides a barrier

against incidental skin

contact.[4][6] Check

for tears before use

and replace

immediately if

compromised.

Body Protection Laboratory Coat
Long-sleeved, fully

buttoned

Protects skin and

personal clothing from

contamination.[5]

Respiratory Protection
N95 Respirator or

equivalent
NIOSH-approved

Recommended when

handling the powder

outside of a fume

hood to minimize

inhalation risk.[7]

Foot Protection Closed-toe Shoes
Substantial, non-

perforated

Protects feet from

spills and falling

objects.[5]

Operational Plan: Handling and Storage
Proper operational procedures are critical to maintaining a safe laboratory environment when

working with Cyclo(Tyr-Val).

Receiving and Storage:
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Upon receipt, inspect the container for damage.

Store the product in a sealed container in a cool, dry place as recommended.[3] Long-term

storage at -20°C is also suggested.[8]

Handling the Powder:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by clearing unnecessary items and ensuring easy access to waste disposal.

Weighing: Whenever possible, handle the powdered form of Cyclo(Tyr-Val) within a

chemical fume hood or a ventilated enclosure to minimize inhalation exposure.

Spill Management: In case of a small spill, gently cover the powder with absorbent material,

then carefully sweep it into a designated waste container. Avoid creating dust. For larger

spills, evacuate the area and follow your institution's emergency procedures.

Dissolving the Compound:

Cyclo(Tyr-Val) is soluble in solvents such as Dimethylformamide (DMF), Dimethyl sulfoxide

(DMSO), Ethanol, and Methanol.[1][8]

To aid dissolution, the tube can be warmed to 37°C and shaken in an ultrasonic bath.[3]

Solutions should be stored at -20°C for long-term stability.[3]

Disposal Plan
All waste materials contaminated with Cyclo(Tyr-Val) must be disposed of in accordance with

local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, etc.), weighing

papers, and absorbent materials should be

placed in a sealed, labeled hazardous waste

container.

Liquid Waste

Unused solutions of Cyclo(Tyr-Val) should be

collected in a designated, labeled hazardous

waste container. Do not pour down the drain.

Empty Containers

Empty containers should be triple-rinsed with an

appropriate solvent. The rinsate should be

collected as hazardous liquid waste. Dispose of

the rinsed container as directed by your

institution's safety office.

Experimental Workflow for Handling Cyclo(Tyr-Val)
The following diagram outlines the standard procedure for safely handling Cyclo(Tyr-Val) from

receipt to disposal.
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Caption: Workflow for Safe Handling of Cyclo(Tyr-Val).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8070012?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/24944/cyclo-l-tyr-l-val
https://www.medchemexpress.com/cyclo-tyr-val.html
https://www.biocrick.com/download/document/BCN2413/datasheet.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.youtube.com/watch?v=PRDvqUBJqiM
https://www.acsmaterial.com/blog-detail/ppe-and-safety-for-chemical-handling.html
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.bioaustralis.com/product/cyclol-tyr-l-val/
https://www.benchchem.com/product/b8070012#personal-protective-equipment-for-handling-cyclo-tyr-val
https://www.benchchem.com/product/b8070012#personal-protective-equipment-for-handling-cyclo-tyr-val
https://www.benchchem.com/product/b8070012#personal-protective-equipment-for-handling-cyclo-tyr-val
https://www.benchchem.com/product/b8070012#personal-protective-equipment-for-handling-cyclo-tyr-val
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8070012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8070012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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